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Compound of Interest

Compound Name: Terephthalic dihydrazide

Cat. No.: B089779

Introduction

Terephthalic dihydrazide (TDH) is a versatile organic compound with significant applications
in medicinal chemistry, polymer science, and materials research.[1][2] This guide provides an
in-depth overview of its chemical properties, synthesis, experimental protocols, and key
applications, with a focus on its emerging role in drug development.

Core Compound Identification and Properties

Terephthalic dihydrazide is an aromatic amide derived from terephthalic acid.[1] Its
fundamental properties are summarized in the tables below.

Table 1: Compound Identification

Identifier Value

IUPAC Name benzene-1,4-dicarbohydrazide[1]

CAS Number 136-64-1[1][2][3][4]

Molecular Formula C8H10N4O02[1][2][3][4]

Molecular Weight 194.19 g/mol [1][3][4]

Canonical SMILES C1=CC(=CC=C1C(=0O)NN)C(=O)NNJ1]
INChl Key ALHNLFMSAXZKRC-UHFFFAOYSA-N[1]
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Table 2: Physicochemical Properties

Property Value
Appearance White to light yellow powder/crystal[2]
Melting Point >300°C

- Soluble in polar solvents like water and
Solubility ]

alcohols; less soluble in non-polar solvents.[2]

pKa 11.84 £ 0.10 (Predicted)
Density 1.344 + 0.06 g/cm? (Predicted)

Synthesis and Experimental Protocols

Terephthalic dihydrazide serves as a crucial building block in organic synthesis.[1] It can be
synthesized from various precursors, including polyethylene terephthalate (PET) waste, making
it a compound of interest in green chemistry.[1][5][6][7]

General Synthesis of Terephthalic Dihydrazide from PET

A common method for synthesizing terephthalic dihydrazide involves the aminolysis of
polyethylene terephthalate (PET) using hydrazine hydrate.[1][5][6][7] This process represents a
valuable chemical recycling method for PET waste.

Experimental Protocol: Synthesis of Terephthalic Dihydrazide Analogues

A general procedure for synthesizing terephthalic dihydrazide analogues involves the
reaction of terephthalic dihydrazide with various substituted aromatic aldehydes.[8]

e Reaction Setup: In a 150 mL conical flask, add terephthalic dihydrazide (1.0 equivalent)
and the desired substituted aromatic aldehyde (2.0 equivalents) in ethanol as the solvent.[8]

o Catalysis: Add 2-3 drops of ethanoic acid to catalyze the reaction.[8]

o Reflux: Reflux the reaction mixture at 110°C for 4 hours.[8]
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o Extraction and Purification: After the reaction is complete, extract the product with ethyl
acetate. Dry the combined organic layer over anhydrous MgSO4 and concentrate it under
reduced pressure. The crude product is then purified by flash column chromatography to

yield the desired terephthalic dihydrazide derivatives.[9]

o Characterization: The structures of the synthesized compounds are confirmed using
spectroscopic techniques such as 1H NMR, 13C NMR, HRMS (ESI+), and FT-IR.[5][8]
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Synthesis workflow for Terephthalic Dihydrazide analogues.
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Applications in Drug Development

Terephthalic dihydrazide and its derivatives have garnered significant interest in drug
discovery due to their diverse biological activities.

Dual Inhibition of Glycation and Urease

Recent studies have highlighted the potential of terephthalic dihydrazide analogues as dual
inhibitors of glycation and urease.[8][9][10] The overexpression of urease is linked to peptic
ulcers and gastritis, while glycation is a key factor in various disease complications.[8][9][10]
The bifunctional nature of terephthalic dihydrazide makes it an ideal scaffold for targeting
both pathways.[8][9]

Table 3: Urease Inhibition by Terephthalic Dihydrazide Analogues|8]

Compound IC50 (uM) * SEM
13 63.12 £ 0.28

14 65.71 £ 0.40

15 74.42 £ 0.57

16 81.74 £ 0.60

20 49.2 +0.49

23 51.45 + 0.39
Thiourea (Standard) 21.25+0.15

SEM = Standard Error of the Mean
Experimental Protocol: In Vitro Urease Inhibition Assay

The urease inhibitory activity of terephthalic dihydrazide analogues can be determined using
a method based on the quantification of ammonia produced upon urea hydrolysis.[8][9]

o Assay Preparation: The assay is performed in a 96-well plate.
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» Reaction Mixture: Each well contains a final volume of 200 pL.

¢ Incubation: The absorbance is measured before and after a 50-minute incubation period
using a microplate reader.[8][9]

o Standard: Thiourea is used as the standard inhibitor for comparison.[8]
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Dual inhibitory action of Terephthalic Dihydrazide analogues.

Antimicrobial Activity

Terephthalic dihydrazide and its derivatives have demonstrated promising antimicrobial
properties.[5] Studies suggest that these compounds may inhibit fungal growth by interfering
with essential cellular processes.[1] One proposed mechanism involves the inhibition of
cytochrome P450 enzymes, such as 14a-demethylase, which are crucial for sterol biosynthesis
in fungi like Aspergillus niger.[1][7]

Other Applications

Beyond its biomedical potential, terephthalic dihydrazide is utilized in polymer chemistry as a
nucleating agent to enhance the crystallization of polymers like isotactic polypropylene (iPP).[1]
It is also a precursor for the synthesis of polyhydrazides and poly(amide-hydrazide)s, which are
high-performance polymers with excellent thermal stability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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